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Compound of Interest

Compound Name: Sodium amide

Cat. No.: B107406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of sodium

azide (NaN₃) from sodium amide (NaNH₂). The primary industrial method, the Wislicenus

process, is detailed below, including experimental protocols, quantitative data, and safety

considerations.

Introduction
Sodium azide is a critical reagent in various chemical syntheses, notably in the introduction of

the azide functional group in organic molecules and as a gas-generating agent in airbag

systems.[1][2] The most common industrial synthesis route is the Wislicenus process,

developed in 1892, which involves a two-step reaction starting from metallic sodium and

ammonia to form sodium amide, followed by its reaction with nitrous oxide (N₂O) to yield

sodium azide.[1][3]

Chemical Pathway
The overall synthesis proceeds in two main stages:

Formation of Sodium Amide: Molten sodium reacts with ammonia gas at high temperatures

to produce sodium amide.
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Formation of Sodium Azide: The resulting sodium amide is then reacted with nitrous oxide

to form sodium azide, along with sodium hydroxide and ammonia as byproducts.[1][4]

The chemical equations for the Wislicenus process are as follows:

Step 1: 2 Na + 2 NH₃ → 2 NaNH₂ + H₂[1]

Step 2: 2 NaNH₂ + N₂O → NaN₃ + NaOH + NH₃[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of Sodium
Azide via Sodium Amide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107406#use-of-sodium-amide-in-the-production-of-
sodium-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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